
An In-depth Technical Guide to 4-
Isobutylphenol: IUPAC Nomenclature and

Structure Elucidation

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 4-Isobutylphenol

Cat. No.: B1593399 Get Quote

This guide provides a comprehensive technical overview of 4-isobutylphenol, a significant

chemical intermediate in various industries. Tailored for researchers, scientists, and

professionals in drug development, this document delves into the precise identification of this

compound through its IUPAC name and detailed structural elucidation using modern

spectroscopic techniques. We will explore the causality behind experimental choices and

provide self-validating protocols to ensure scientific integrity.

Nomenclature and Structural Fundamentals
1.1 IUPAC Name and Synonyms

The systematic name for 4-isobutylphenol, according to the International Union of Pure and

Applied Chemistry (IUPAC) nomenclature, is 4-(2-methylpropyl)phenol[1][2][3][4][5]. This name

precisely describes the molecular structure: a phenol ring substituted at the fourth carbon (para

position) with a 2-methylpropyl group, commonly known as an isobutyl group.

In literature and commercial contexts, it is frequently referred to by several synonyms,

including:

p-Isobutylphenol[1][3][5]

Phenol, 4-(2-methylpropyl)-[1][3][5]
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4-Isobutyl-phenol[1]

1.2 Chemical Structure and Key Identifiers

The structural representation and key chemical identifiers for 4-isobutylphenol are

summarized in the table below, providing a foundational reference for its molecular identity.

Identifier Value

Molecular Formula C₁₀H₁₄O[1][2][3][5]

Molecular Weight 150.22 g/mol [1]

CAS Number 4167-74-2[1][3][5]

SMILES CC(C)Cc1ccc(O)cc1

InChI
InChI=1S/C10H14O/c1-8(2)7-9-3-5-10(11)6-4-

9/h3-6,8,11H,7H2,1-2H3[2][5]

InChIKey GDEHXPCZWFXRKC-UHFFFAOYSA-N[2][5]

Below is a visual representation of the chemical structure of 4-(2-methylpropyl)phenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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